6-(4-oxoquinazolin-3(4H)-yl)-N-(1,3-thiazol-2-yl)hexanamide

• Molecular Formula: C17H18N4O2S
• Molecular Weight: 342.4 g/mol
• IUPAC Name: 6-(4-oxoquinazolin-3-yl)-N-(1,3-thiazol-2-yl)hexanamide
• InChI: InChI=1S/C17H18N4O2S/c22-15(20-17-18-9-11-24-17)8-2-1-5-10-21-12-19-14-7-4-3-6-13(14)16(21)23/h3-4,6-7,9,11-12H,1-2,5,8,10H2,(H,18,20,22)
• InChI Key: CRUNTEGUEIWXCL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)N(C=N2)CCCCCC(=O)NC3=NC=CS3

Description

6-(4-oxoquinazolin-3(4H)-yl)-N-(1,3-thiazol-2-yl)hexanamide is a synthetic quinazolinone derivative characterized by a 4-oxoquinazolin-3(4H)-yl core linked to a 1,3-thiazol-2-yl group via a hexanamide chain. Quinazolinones are nitrogen-containing heterocycles widely investigated in medicinal chemistry for their diverse pharmacological activities, including anticancer, antimicrobial, and enzyme inhibitory properties .

Comparison with Similar Compounds

a. Core Modifications and Chain Length

• Target Compound: Features a 4-oxoquinazolinone core with a six-carbon amide chain and terminal thiazole.
• Compound 6c (): (E)-N-(4-(4-Bromophenyl)-3-(quinolin-3-yl)thiazol-2(3H)-ylidene)hexanamide shares a thiazole moiety but incorporates a bromophenyl-quinoline substituent, likely enhancing π-π stacking interactions .
• Surfactant Derivatives (): Long alkyl chains (e.g., heptadecyl) in compounds like 14 (N-(2-(1-hydroxy-heptadecyl)-4-oxoquinazolin-3(4H)-yl)benzamide) improve surfactant properties but reduce bioavailability compared to the target’s shorter hexanamide chain .

b. Tautomerism and Stability

The 4(3H)-quinazolinone system exhibits tautomerism between amide and imidic acid forms, influencing reactivity and binding. Studies on analogs like [(2-hydroxyphenyl)methylene]-2-(4-oxoquinazolin-3(4H)-yl)acetohydrazide reveal dynamic parameters (e.g., ΔG* = 60–70 kJ/mol, Ea = 65–75 kJ/mol), suggesting moderate energy barriers for tautomeric interconversion . The target compound’s hexanamide chain may sterically hinder tautomerism compared to smaller hydrazide derivatives .

Data Table: Key Comparisons

Compound Name	Core Structure	Substituents/Modifications	Biological Activity/Application	Synthesis Method	Key Findings/Parameters
6-(4-oxoquinazolin-3(4H)-yl)-N-(1,3-thiazol-2-yl)hexanamide	4-Oxoquinazolinone	Hexanamide-thiazole	Potential anticancer activity	Likely conventional acylation	High lipophilicity; possible kinase interaction
BQC1 ()	Bis-quinazolinone	Phenylcarboxamidine	Not specified	Reflux in DMF	Enhanced hydrogen-bonding capacity
Compound 6c ()	Thiazol-2-ylidene	4-Bromophenyl, quinoline	Not specified	Condensation	Improved π-π stacking with bromophenyl
Surfactant Derivatives ()	4-Oxoquinazolinone	Heptadecyl chain, benzamide	Nonionic surfactants	Reflux/pyridine	High surfactant efficacy
Li’s Atropisomers ()	4-Oxoquinazolinone	Aromatic substituents	Stereochemical studies	Catalytic asymmetric acylation	Stable N-N atropisomers

Q & A

Basic: What are the standard synthetic routes for 6-(4-oxoquinazolin-3(4H)-yl)-N-(1,3-thiazol-2-yl)hexanamide?

Methodological Answer:
The synthesis typically involves multi-step protocols focusing on constructing the quinazolinone and thiazole rings, followed by coupling via a hexanamide linker. Key steps include:

• Quinazolinone Core Formation : Reacting anthranilic acid derivatives with urea or thiourea under acidic conditions to form the 4-oxoquinazolin-3(4H)-yl scaffold .
• Thiazole Ring Synthesis : Using α-haloketones (e.g., 2-chloroacetamide derivatives) with thiourea under basic conditions to generate the 1,3-thiazol-2-amine moiety .
• Coupling Strategy : Linking the quinazolinone and thiazole groups via a hexanamide spacer using carbodiimide-mediated amide bond formation (e.g., EDC/HOBt) in aprotic solvents like DMF .
  Note: Characterization via FTIR, $^1H$-NMR, and elemental analysis is critical to confirm structural integrity .

Basic: How is the compound characterized for purity and structural integrity?

Methodological Answer:

• Spectroscopic Analysis :
  • FTIR : Confirm amide C=O stretches (~1680–1700 cm$^{-1}$) and quinazolinone C=O (~1650 cm$^{-1}$) .
  • $^1H$-NMR : Identify protons on the thiazole ring (~δ 7.2–7.5 ppm) and quinazolinone aromatic protons (~δ 8.0–8.5 ppm) .
• Elemental Analysis : Validate C, H, N, S content within ±0.4% of theoretical values .
• HPLC-PDA : Assess purity (>95%) using reverse-phase C18 columns with acetonitrile/water gradients .

Advanced: How to design experiments to evaluate its anticancer activity?

Methodological Answer:

• In Vitro Screening :
  • Cell Lines : Test against panels like NCI-60 (melanoma, breast cancer) using MTT assays (72-hour exposure, IC$_{50}$ calculation) .
  • Selectivity Index : Compare cytotoxicity in cancer vs. normal cells (e.g., HEK-293) .
• Mechanistic Studies :
  • Apoptosis Assays : Use Annexin V/PI staining and caspase-3/7 activation via flow cytometry .
  • Target Identification : Perform molecular docking (AutoDock Vina) against kinases (e.g., EGFR, VEGFR) or DNA topoisomerases .

Advanced: How to perform structure-activity relationship (SAR) studies on this compound?

Methodological Answer:

• Modification Sites :
  • Quinazolinone Substituents : Introduce electron-withdrawing groups (e.g., -NO$_2$, -Cl) at position 6/7 to enhance DNA intercalation .
  • Thiazole Modifications : Replace the 4-methylphenyl group with fluorinated or heteroaromatic rings to improve solubility .
  • Linker Optimization : Vary the hexanamide chain length (C4–C8) to balance lipophilicity and cellular uptake .
• Biological Validation : Test analogs in parallel for IC$_{50}$ shifts and logP/logD measurements .

Advanced: What strategies optimize the compound’s bioavailability for in vivo studies?

Methodological Answer:

• Prodrug Design : Convert the amide to ester prodrugs (e.g., ethyl hexanoate) for enhanced oral absorption .
• Formulation : Use nanoemulsions or liposomes to improve aqueous solubility (e.g., PEG-400/TPGS mixtures) .
• Pharmacokinetics : Conduct murine studies with IV/PO dosing, monitoring plasma half-life (LC-MS/MS) and tissue distribution .

Advanced: How to resolve contradictions in reported biological activity data?

Methodological Answer:

• Assay Variability : Compare protocols (e.g., cell line origins, serum concentrations, incubation times). For example, NCI-60 data may conflict with single-cell-line studies due to genetic heterogeneity .
• Structural Confirmation : Re-validate disputed compounds via X-ray crystallography to rule out regioisomeric impurities .
• Meta-Analysis : Use tools like Forest plots to statistically aggregate data from multiple studies, identifying outliers .

Advanced: What computational methods predict off-target interactions?

Methodological Answer:

• Molecular Docking : Screen against the Protein Data Bank (PDB) using Glide (Schrödinger) to identify unintended kinase or protease binding .
• Machine Learning : Train QSAR models with PubChem BioAssay data to predict toxicity (e.g., hERG inhibition, Ames mutagenicity) .
• MD Simulations : Run 100-ns trajectories (GROMACS) to assess stability of compound-target complexes and identify allosteric effects .